Cas no 103974-71-6 (1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)-)

1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)- structure
103974-71-6 structure
Product Name:1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)-
CAS No:103974-71-6
MF:C20H26O6
MW:362.416846752167
CID:155607
PubChem ID:21632607
Update Time:2025-04-19

1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)-
    • (5S,10aS)-7β-[(S)-2-(2,5-Dihydro-5-oxofuran-3-yl)-2-hydroxyethyl]-6,6aβ,7,8,9,10-hexahydro-5β-hydroxy-7,8α-dimethylnaphtho[1,8a-c]furan-3(5H)-one
    • 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7
    • 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a...
    • 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,[5S-[5a,6aa,7a(R*),8b,10aR*]]-
    • Semiatrin
    • (5S,10aS)-7beta-[(S)-2-(2,5-Dihydro-5-oxofuran-3-yl)-2-hydroxyethyl]-6,6abeta,7,8,9,10-hexahydro-5beta-hydrox
    • (5S,6aR,7S,8R,10aS)-5-hydroxy-7-[(2S)-2-hydroxy-2-(5-oxo-2H-furan-3-yl)ethyl]-7,8-dimethyl-5,6,6a,8,9,10-hexahydro-1H-benzo[d][2]benzofuran-3-one
    • 103974-71-6
    • Inchi: 1S/C20H26O6/c1-11-3-4-20-10-26-18(24)14(20)6-13(21)7-16(20)19(11,2)8-15(22)12-5-17(23)25-9-12/h5-6,11,13,15-16,21-22H,3-4,7-10H2,1-2H3/t11-,13-,15+,16-,19+,20-/m1/s1
    • InChI Key: YMXYUVLKDSNDBJ-ZBAYPHBISA-N
    • SMILES: O1C(C2=C[C@H](C[C@H]3[C@@]2(C1)CC[C@@H](C)[C@]3(C)C[C@@H](C1=CC(=O)OC1)O)O)=O

Computed Properties

  • Exact Mass: 362.173
  • Monoisotopic Mass: 362.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 709
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 657.9°Cat760mmHg
  • Flash Point: 237°C
  • Refractive Index: 1.594
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